Cas no 898453-36-6 (2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide
• CAS No: 898453-36-6
• MF: C₂₄H₁₈F₃N₃O₂
• MW: 437.41383600235
• CID: 5484338
• PubChem ID: 16012782
• Update Time: 2025-05-23

2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS1842P20
• NCGC00114924-01
• D033-0049
• 2-amino-3-(4-methylbenzoyl)-N-(3-(trifluoromethyl)phenyl)indolizine-1-carboxamide
• F2633-0284
• 2-amino-3-(4-methylbenzoyl)-N-[3-(trifluoromethyl)phenyl]indolizine-1-carboxamide
• AKOS001879227
• 898453-36-6
• CHEMBL1473658
• 2-amino-3-[(4-methylphenyl)carbonyl]-N-[3-(trifluoromethyl)phenyl]indolizine-1-carboxamide
• STL269972
• 2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide

• Inchi： 1S/C24H18F3N3O2/c1-14-8-10-15(11-9-14)22(31)21-20(28)19(18-7-2-3-12-30(18)21)23(32)29-17-6-4-5-16(13-17)24(25,26)27/h2-13H,28H2,1H3,(H,29,32)
• InChI Key： LQXMFIJCDCJSIO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(C1C(=C(C(C2C=CC(C)=CC=2)=O)N2C=CC=CC2=1)N)=O)(F)F

Computed Properties

• Exact Mass: 437.13511131g/mol
• Monoisotopic Mass: 437.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide

Compound CAS No. 898453-36-6: 2-Amino-3-(4-Methylbenzoyl)-N-3-(Trifluoromethyl)Phenylindolizine-1-Carboxamide

The compound with CAS No. 898453-36-6, known as 2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of indolizine derivatives, which have garnered considerable attention due to their unique structural features and promising biological activities. The indolizine core of this molecule is a bicyclic structure that combines the properties of both aromatic and non-aromatic systems, making it a versatile scaffold for further functionalization.

Recent studies have highlighted the importance of trifluoromethyl groups in modulating the pharmacokinetic and pharmacodynamic properties of bioactive molecules. In this compound, the presence of a trifluoromethyl group attached to the phenyl ring enhances its lipophilicity and stability, which are critical factors for drug delivery and bioavailability. Additionally, the 4-methylbenzoyl substituent contributes to the molecule's solubility and metabolic stability, making it an attractive candidate for drug design.

The amino group at position 2 of the indolizine ring plays a pivotal role in hydrogen bonding interactions, which are essential for binding to target proteins or enzymes. This feature has been exploited in recent research to develop potential inhibitors for various enzyme targets, such as kinases and proteases. The combination of these functional groups in a single molecule creates a unique chemical entity with multifaceted biological activities.

One of the most intriguing aspects of this compound is its ability to exhibit selective binding to specific receptors or biomolecules. Researchers have utilized advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate the interaction patterns of this compound with its target molecules. These studies have provided valuable insights into its mechanism of action and guided further optimization efforts.

Moreover, the synthesis of 2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide involves a series of intricate organic reactions, including Friedel-Crafts acylation, amidation, and fluorination processes. The development of efficient synthetic routes has been a focal point in recent research, aiming to enhance the scalability and cost-effectiveness of its production.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its potential as an anticancer agent has been explored through in vitro assays, where it demonstrated selective cytotoxicity against various cancer cell lines. Additionally, preliminary studies suggest that it may possess anti-inflammatory and antimicrobial properties, opening up avenues for its use in infectious disease treatments.

The integration of cutting-edge analytical techniques, such as NMR spectroscopy and mass spectrometry, has enabled researchers to characterize this compound with unprecedented precision. These advancements have not only confirmed its structural integrity but also provided insights into its stereochemical properties and conformational flexibility.

Looking ahead, the continued exploration of 2-amino-3-(4-methylbenzoyl)-N-3-(trifluoromethyl)phenylindolizine-1-carboxamide holds immense potential for breakthroughs in drug discovery and materials science. Its unique combination of functional groups and structural features positions it as a valuable tool for addressing complex scientific challenges.